Cas no 2059-76-9 (1-iodo-4-isothiocyanatobenzene)

• Product Name: 1-iodo-4-isothiocyanatobenzene
• CAS No: 2059-76-9
• MF: C₇H₄INS
• MW: 261.082832336426
• MDL: MFCD00041091
• CID: 84100
• PubChem ID: 24871189
• Update Time: 2025-06-07

1-iodo-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 4-iodophenyl isothiocyanate
• 4-Iodoisothiocyanatobenzene
• 1-iodo-4-isothiocyanatobenzene
• 4-iodobenzenisothiocyanate
• 4-Ipitc
• BENZENE,1-IODO-4-ISOTHIOCYANATO
• p-iodophenylisothiocyanate
• NSC-129262
• FT-0618794
• NSC129262
• F0001-0731
• 1-isothiocyanato-4-iodobenzene
• NSC 129262
• UNII-WDF6UL9NHM
• WDF6UL9NHM
• CAA05976
• 4-Iodophenyl isothiocyanate, 97%
• BENZENE, 1-IODO-4-ISOTHIOCYANATO-
• AKOS009157073
• 2059-76-9
• InChI=1/C7H4INS/c8-6-1-3-7(4-2-6)9-5-10/h1-4
• SCHEMBL444707
• p-iodophenyl-isothiocyanate
• BP-10888
• DTXSID70174601
• SY040756
• 1-iodo-4-isothiocyanato-benzene
• 4-Iodophenylisothiocyanate
• PS-10309
• MFCD00041091
• 1-Iodo-4-isothiocyanatobenzene #
• Benzene,1-iodo-4-isothiocyanato-
• J-802142
• E85280
• 4-iodophenyl-isothiocyanate
• DB-066254

• MDL： MFCD00041091
• Inchi： 1S/C7H4INS/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
• InChI Key： SNLGBRZZFRSXHA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N=C=S
• BRN： 2412143

Computed Properties

• Exact Mass: 260.91100
• Monoisotopic Mass: 260.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.8000 (rough estimate)
• Melting Point: 70-76 °C(lit.)
• Boiling Point: 299.5 °C at 760 mmHg
• Flash Point: 134.9 °C
• Refractive Index: 1.6730 (estimate)
• PSA: 44.45000
• LogP: 3.02550
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive/Lachrymatory

1-iodo-4-isothiocyanatobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-iodo-4-isothiocyanatobenzene

Comprehensive Overview of 1-Iodo-4-Isothiocyanatobenzene (CAS No. 2059-76-9)

1-Iodo-4-Isothiocyanatobenzene (CAS No. 2059-76-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound, also known as 4-isothiocyanatoiodobenzene, is characterized by its unique chemical structure, which includes an iodo group and an isothiocyanate group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The isothiocyanate group in 1-Iodo-4-Isothiocyanatobenzene is particularly noteworthy due to its reactivity and ability to form covalent bonds with various biomolecules. This property makes it an excellent candidate for use in bioconjugation reactions, where it can be used to link small molecules, peptides, or proteins to surfaces or other biomolecules. The iodo group, on the other hand, provides additional functionality, such as enhancing the solubility of the compound and facilitating its use in various synthetic transformations.

In recent years, 1-Iodo-4-Isothiocyanatobenzene has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block for the synthesis of novel pharmaceuticals. The ability to introduce both an isothiocyanate and an iodo group into a molecular framework allows for the creation of compounds with tailored biological activities. For example, studies have shown that derivatives of 1-Iodo-4-Isothiocyanatobenzene can exhibit potent anticancer properties by targeting specific enzymes or receptors involved in cancer cell proliferation.

Beyond its applications in drug discovery, 1-Iodo-4-Isothiocyanatobenzene has also found use in materials science. The compound's reactivity and functional groups make it suitable for the preparation of advanced materials with unique properties. For instance, researchers have utilized 1-Iodo-4-Isothiocyanatobenzene to create self-assembled monolayers (SAMs) on various surfaces, which can be used in sensors, coatings, and other nanotechnology applications. These SAMs can enhance the surface properties of materials, such as their hydrophobicity or biocompatibility.

The synthesis of 1-Iodo-4-Isothiocyanatobenzene typically involves a multi-step process that begins with the preparation of 4-isothiocyanatobenzene followed by iodination. Various methods have been reported for the synthesis of this compound, including electrophilic aromatic substitution reactions and metal-catalyzed coupling reactions. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, it is important to note that while 1-Iodo-4-Isothiocyanatobenzene is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for forming covalent bonds with biomolecules. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The future prospects for 1-Iodo-4-Isothiocyanatobenzene are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and versatility. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this fascinating molecule in the coming years.